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Compound of Interest

Compound Name: GRI977143

Cat. No.: B1672144 Get Quote

For the safe and compliant disposal of GRI977143, a selective lysophosphatidic acid 2 (LPA2)

receptor non-lipid agonist, adherence to established laboratory safety protocols for chemical

waste is paramount.[1] This guide provides detailed procedures for researchers, scientists, and

drug development professionals to manage waste generated from the use of GRI977143,

ensuring minimal environmental impact and maintaining a safe laboratory environment.

Pre-Disposal and Handling
Before beginning any experimental work with GRI977143, it is crucial to consult the Safety

Data Sheet (SDS) for specific handling and safety information.[1][2][3] GRI977143 is a white

solid, soluble in Dimethyl Sulfoxide (DMSO).[3] All handling should be performed in a well-

ventilated area, preferably a chemical fume hood, while wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.

Waste Identification and Segregation
Proper segregation of waste is the first and most critical step in the disposal process. Waste

streams containing GRI977143 should be categorized as follows:

Solid Waste: Includes contaminated consumables such as unused raw material, gloves,

weigh boats, and pipette tips.

Liquid Waste: Primarily consists of stock solutions (typically in DMSO) and aqueous

experimental solutions.[4]

Sharps Waste: Contaminated needles, syringes, or glass Pasteur pipettes.
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It is imperative to not mix these waste streams and to keep them separate from non-hazardous

laboratory trash.

Step-by-Step Disposal Procedures
For Solid Waste:

Collect all non-sharp, solid waste contaminated with GRI977143 in a designated, clearly

labeled, leak-proof plastic bag or container.

The container must be labeled with "Hazardous Waste," the chemical name "GRI977143,"

and any associated hazard symbols.

Once the container is full, seal it securely and store it in a designated hazardous waste

accumulation area until collection by Environmental Health and Safety (EHS) personnel.

For Liquid Waste:

Aqueous solutions containing GRI977143 should be collected in a dedicated, leak-proof, and

chemically resistant (e.g., high-density polyethylene) waste container.

Solutions of GRI977143 in DMSO should be collected in a separate, appropriately labeled

container designated for organic solvent waste.[4]

All liquid waste containers must be kept closed when not in use and clearly labeled with

"Hazardous Waste," the chemical name, the solvent (e.g., "in DMSO"), and an approximate

concentration of the active compound.

Store the sealed containers in a secondary containment bin within a designated hazardous

waste accumulation area.

For Sharps Waste:

Dispose of all contaminated sharps immediately into a puncture-resistant sharps container.

The container must be clearly labeled for "Chemical Sharps Waste" and include the name

"GRI977143."
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Do not overfill the sharps container. Once it is two-thirds full, seal it and arrange for its

disposal through EHS.

Quantitative Data Summary
For clarity and quick reference, the following table summarizes key quantitative parameters for

handling and storing GRI977143.

Parameter Value/Instruction Source

Molecular Weight 391.44 g/mol [1]

Purity ≥98% [1]

Solubility
Soluble in DMSO (up to 100

mM)
[4]

Storage (Unused Product)
Store at +4°C or -20°C as

specified.

Stock Solution Stability
In DMSO, may be stored at

-20°C for up to 3 months.

Experimental Protocol Leading to Waste Generation
The following is a generalized protocol for an in-vitro cell-based assay using GRI977143, which

will generate both solid and liquid waste streams requiring proper disposal.

Objective: To assess the anti-apoptotic effects of GRI977143 on a cultured cell line.

Methodology:

Stock Solution Preparation: A 10 mM stock solution of GRI977143 is prepared by dissolving

the appropriate mass of the compound in DMSO. This generates solid waste (weigh paper,

spatula) and potentially contaminated gloves.

Cell Culture Treatment: Cells are cultured in multi-well plates. The GRI977143 stock solution

is diluted in cell culture media to final working concentrations (e.g., 1-10 µM). This step

generates liquid waste (serological pipettes, pipette tips) and solid waste (empty tubes).
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Induction of Apoptosis: An apoptosis-inducing agent is added to the cells.

Assay and Analysis: After a specified incubation period, cell viability or apoptosis markers

are measured. This generates liquid waste (the entire contents of the multi-well plates) and

solid waste (the used plates).

All waste generated from this protocol must be disposed of following the procedures outlined in

Section 3.

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from experiments involving GRI977143.
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Caption: Disposal workflow for GRI977143 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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